Sergolexole
Sergolexole
Brand Name:
Vulcanchem
CAS No.:
108674-86-8
VCID:
VC20797769
InChI:
InChI=1S/C26H36N2O3/c1-16(2)28-15-17-13-24-22(21-6-5-7-23(28)25(17)21)12-18(14-27(24)3)26(29)31-20-10-8-19(30-4)9-11-20/h5-7,15-16,18-20,22,24H,8-14H2,1-4H3/t18-,19?,20?,22-,24-/m1/s1
SMILES:
CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5
Molecular Formula:
C26H36N2O3
Molecular Weight:
424.6 g/mol
Sergolexole
CAS No.: 108674-86-8
Cat. No.: VC20797769
Molecular Formula: C26H36N2O3
Molecular Weight: 424.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108674-86-8 |
|---|---|
| Molecular Formula | C26H36N2O3 |
| Molecular Weight | 424.6 g/mol |
| IUPAC Name | (4-methoxycyclohexyl) (6aR,9R,10aR)-7-methyl-4-propan-2-yl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-9-carboxylate |
| Standard InChI | InChI=1S/C26H36N2O3/c1-16(2)28-15-17-13-24-22(21-6-5-7-23(28)25(17)21)12-18(14-27(24)3)26(29)31-20-10-8-19(30-4)9-11-20/h5-7,15-16,18-20,22,24H,8-14H2,1-4H3/t18-,19?,20?,22-,24-/m1/s1 |
| Standard InChI Key | RJBJIKXTJIZONR-FTNAIZGWSA-N |
| Isomeric SMILES | CC(C)N1C=C2C[C@@H]3[C@H](C[C@H](CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5 |
| SMILES | CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5 |
| Canonical SMILES | CC(C)N1C=C2CC3C(CC(CN3C)C(=O)OC4CCC(CC4)OC)C5=C2C1=CC=C5 |
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